Cas no 861034-48-2 (5-Bromo-3,4-dimethyl-1H-pyrrole-2-carboxylic acid)

• Product Name: 5-Bromo-3,4-dimethyl-1H-pyrrole-2-carboxylic acid
• CAS No: 861034-48-2
• MF: C₇H₈BrNO₂
• MW: 218.047921180725
• CID: 4717776
• Update Time: 2023-08-15

5-Bromo-3,4-dimethyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3,4-dimethyl-1H-pyrrole-2-carboxylic acid

• Inchi： 1S/C7H8BrNO2/c1-3-4(2)6(8)9-5(3)7(10)11/h9H,1-2H3,(H,10,11)
• InChI Key： BLFWPIMFOLXRAS-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C(C)=C(C(=O)O)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Topological Polar Surface Area: 53.1

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 379.0±42.0 °C at 760 mmHg
• Flash Point: 183.0±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-Bromo-3,4-dimethyl-1H-pyrrole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids